Cas no 70290-38-9 (2-(Methylthio)-5-nitrobenzoic acid)

2-(Methylthio)-5-nitrobenzoic acid structure
70290-38-9 structure
Product Name:2-(Methylthio)-5-nitrobenzoic acid
CAS No:70290-38-9
MF:C8H7NO4S
MW:213.210480928421
CID:2669909
PubChem ID:23499961
Update Time:2025-04-21

2-(Methylthio)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methylthio-5-nitrobenzoic acid
    • DTXSID901297138
    • CYOCVNINXORWNY-UHFFFAOYSA-N
    • 2-methylsulfanyl-5-nitrobenzoic acid
    • 70290-38-9
    • AT35948
    • 2-(Methylsulfanyl)-5-nitrobenzoicacid
    • AKOS010251623
    • Z732206888
    • SCHEMBL6553716
    • 2-(Methylsulfanyl)-5-nitrobenzoic acid
    • EN300-386220
    • 874-392-4
    • DTXCID401727324
    • 2-(Methylthio)-5-nitrobenzoic acid
    • Inchi: 1S/C8H7NO4S/c1-14-7-3-2-5(9(12)13)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)
    • InChI Key: CYOCVNINXORWNY-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 213.00957888Da
  • Monoisotopic Mass: 213.00957888Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 108Ų

2-(Methylthio)-5-nitrobenzoic acid Pricemore >>

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